5-Amino-4-chloro-6-o-chlorobenzylaminopyrimidine

• IUPAC Name: 6-chloro-4-N-[(2-chlorophenyl)methyl]pyrimidine-4,5-diamine
• InChI: InChI=1S/C11H10Cl2N4/c12-8-4-2-1-3-7(8)5-15-11-9(14)10(13)16-6-17-11/h1-4,6H,5,14H2,(H,15,16,17)
• InChI Key: WOZBNOQYIQRUKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=C(C(=NC=N2)Cl)N)Cl
• Molecular Formula: C11H10Cl2N4
• Molecular Weight: 269.13 g/mol
• CAS No.: 112088-68-3

Description

5-Amino-4-chloro-6-o-chlorobenzylaminopyrimidine is a chemical compound that functions as a precursor in oxidative hair dye systems. It reacts with primary intermediates to form the final hair-reactive dye. The reaction can be accelerated by the addition of an oxidizing agent (e.g., hydrogen peroxide), but can also be achieved by air oxidation.

Molecular Structure Analysis

The this compound molecule contains a total of 28 bonds. There are 18 non-H bonds, 12 multiple bonds, 3 rotatable bonds, 12 aromatic bonds, 2 six-membered rings, 1 primary amine (aromatic), 1 secondary amine (aromatic), and 1 Pyrimidine.

Chemical Reactions Analysis

As mentioned earlier, this compound is used in oxidative hair dye systems, where it reacts with primary intermediates to form the final hair-reactive dye. This reaction can be accelerated by the addition of an oxidizing agent.

Mechanism of Action

The mechanism of action of 5-Amino-4-chloro-6-o-chlorobenzylaminopyrimidine in hair dyeing involves its reaction with primary intermediates in the presence of an oxidizing agent to form the final hair-reactive dye.

Safety and Hazards

The safety of 5-Amino-4-chloro-6-o-chlorobenzylaminopyrimidine has been assessed by the Expert Panel for Cosmetic Ingredient Safety. They concluded that it is safe for use as a hair dye ingredient in the present practices of use and concentration.